2-chloro-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-chloro-7-fluoropyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C8H4ClFN2O/c9-6-3-8(13)12-4-5(10)1-2-7(12)11-6/h1-4H
• InChI Key: KIWCBASVSPMPMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC(=O)N2C=C1F)Cl
• Molecular Formula: C8H4ClFN2O
• Molecular Weight: 198.58 g/mol

Description

2-chloro-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C8H4ClFN2O and its molecular weight is 198.58 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Antibacterial Agents : A study by Rosen, German, and Kerns (2009) describes the efficient synthesis of a related compound, 2-amino-6-chloro-4-cyclopropyl-7-fluoro-5-methoxy-pyrido[1,2-c]pyrimidine-1,3-dione, which serves as a core structure for a new class of fluoroquinolone-like antibacterial agents (Rosen, German, & Kerns, 2009).

• Antimalarial Applications : Mane, Mohanakrishnan, Sahal, Murumkar, Giridhar, and Yadav (2014) synthesized novel pyrido[1,2-a]pyrimidin-4-ones and evaluated them for antimalarial activity. The study found that certain derivatives showed moderate antimalarial activity (Mane et al., 2014).

• Crystal Structure Analysis : Anthal, Dutt, Satti, Kant, and Gupta (2014) synthesized and analyzed the crystal structure of a similar compound, 2,8-dimethyl-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one. The study provided insights into the molecular structure and interactions of this class of compounds (Anthal et al., 2014).

• Synthesis of Anticancer Agents : Alexander, Song, Yu, Choi, Kim, Lee, Choi, and Jeong (2015) synthesized 2′-substituted-4′-selenoribofuranosyl pyrimidines, a class of compounds structurally related to pyrido[1,2-a]pyrimidines, for potential antitumor applications. They evaluated the anticancer activity of these derivatives (Alexander et al., 2015).

• Evaluation of Anti-Inflammatory and Analgesic Activities : Muralidharan, James Raja, and Deepti (2019) investigated derivatives of pyrimidines, a structurally related group, for anti-inflammatory and analgesic activities. The study highlighted the significance of the pyrimidine structure in medicinal chemistry (Muralidharan, James Raja, & Deepti, 2019).